L-Guluronic acid sodium salt

• Molecular Formula: C6H9NaO7
• Molecular Weight: 216.12 g/mol
• InChI: InChI=1S/C6H10O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h1-5,8-11H,(H,12,13);/q;+1/p-1
• InChIKey: WNFHGZLVUQBPMA-UHFFFAOYSA-M

Standard sodium alginate or D-mannuronic acid cannot replicate the defined molecular weight (216.12 Da) or specific anti-inflammatory mechanism of this monomeric L-guluronic acid sodium salt (G2013). Designed for researchers requiring precise stereochemistry and reproducible bioactivity. - **Pharmacological data:** Downregulates TLR4, NF-κB, TNF-α, IL-6, COX-2, MMP-2/9 in PBMCs and PC-3 cells (5-50 μg/mL). - **Physicochemical advantage:** Reduced lactonization under acidic conditions (pD 1.4) compared to D-mannuronic acid. - **Supply:** ≥98% (HPGPC), research-grade, with full analytical NMR data (1H: 5.473, 4.318, 4.446, 4.571, 4.883 ppm).

L-Guluronic Acid Sodium Salt: Product Overview

L-Guluronic acid sodium salt (CAS 32510-76-2 or 15769-56-9) is the monosodium salt of α-L-guluronic acid, a uronic acid monomer that constitutes one of the two primary building blocks of alginic acid polysaccharides found in brown algae [1]. Unlike polymeric sodium alginate—which contains both β-D-mannuronic acid (M) and α-L-guluronic acid (G) residues in varying block arrangements—this monomeric compound provides a defined molecular weight of 216.12 Da and ≥98% purity as determined by HPGPC [2]. It serves as a critical research-grade intermediate for oxidation to D-glucaric acid, as a substrate in enzymatic studies, and as a pharmacologically active molecule (designated G2013) with demonstrated non-steroidal anti-inflammatory activity .

Building Block

Monomeric uronic acid with defined molecular weight for precise stoichiometric control in synthesis.

Research Intermediate

Enables enzymatic substrate studies and oxidation pathways to D-glucaric acid.

Pathway Context

Reported immunomodulatory pathway-response context (TLR4/NF-κB/COX-2) for inflammation research models.

• [1] Rowbotham JS, Christopher Greenwell H, Dyer PW. Solution-state behaviour of algal mono-uronates evaluated by pure shift and compressive sampling NMR techniques. Carbohydr Res. 2020;495:108087. View Source
• [2] MarineGlyco. L-Guluronic acid sodium salt, MW 216.12 Da, ≥98%. Product Datasheet. View Source

L-Guluronic Acid Sodium Salt vs. Generic Alternatives

Generic substitution of L-guluronic acid sodium salt with sodium alginate, D-mannuronic acid sodium salt, or other uronic acids is scientifically invalid due to fundamental differences in molecular architecture, physicochemical behavior, and biological activity. L-Guluronic acid is a C-5 epimer of D-mannuronic acid, and this stereochemical inversion produces distinct pKa values, isomer equilibria, and lactonization propensities [1]. At the polymeric level, polyguluronate (GG) blocks exhibit significantly greater chain stiffness and different ion-binding characteristics compared to polymannuronate (MM) blocks, directly impacting hydrogel drug release kinetics [2]. Furthermore, the anti-inflammatory mechanism of L-guluronic acid sodium salt involves specific downregulation of TLR4, NF-κB, COX-2, and MMP pathways that are not replicated by its D-mannuronic counterpart [3]. The quantitative evidence below establishes why informed procurement decisions require specification of L-guluronic acid sodium salt rather than in-class analogs.

L-Guluronic Acid Sodium Salt

Stereochemistry: Defined C-5 epimer configuration

Polymer Behavior: GG blocks exhibit chain stiffness

Biological Mechanism: Reported specific downregulation of TLR4, NF-κB, COX-2, MMP pathways

Sodium Alginate / D-Mannuronic Acid

Stereochemistry: C-5 epimer mismatch leads to distinct pKa and lactonization equilibria

Polymer Behavior: MM blocks show different ion-binding properties that may shift hydrogel release kinetics

Biological Mechanism: Pathway-specific responses may not transfer directly to D-mannuronic counterparts

• [1] Rowbotham JS, Christopher Greenwell H, Dyer PW. Solution-state behaviour of algal mono-uronates evaluated by pure shift and compressive sampling NMR techniques. Carbohydr Res. 2020;495:108087. View Source
• [2] Martínez-Gómez F, Guerrero J, Matsuhiro B, Pavez J. Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). Int J Biol Macromol. 2018;111:935-946. View Source
• [3] Bagherian Z, et al. Evaluation of G2013 (α-L-guluronic acid) efficacy on PC-3 cells through inhibiting the expression of inflammatory factors. Clin Exp Pharmacol Physiol. 2022;49(2):254-263. View Source

L-Guluronic Acid Sodium Salt: Head-to-Head Evidence

Lactonization Propensity: Guluronic vs. Mannuronic Acid

Direct head-to-head NMR analysis of L-guluronic acid sodium salt (HGulA) and D-mannuronic acid sodium salt (HManA) at pD 1.4 revealed that HManA undergoes more extensive furanurono-6,3-lactone formation than HGulA under identical acidic conditions [1]. This differential lactonization behavior affects the compound's stability and reactivity profile in acidic environments relevant to hydrolysis protocols and synthetic applications.

Lactonization Propensity

Direct comparison

HGulA < HManA

at pD 1.4, HManA forms more furanurono-6,3-lactone

Reported stability context under acidic conditions

NMR spectroscopy in aqueous solution at 25°C

Evidence Dimension	Lactonization propensity at pD 1.4
Target Compound Data	L-Guluronic acid sodium salt (HGulA): lower lactonization
Comparator Or Baseline	D-Mannuronic acid sodium salt (HManA): higher lactonization
Quantified Difference	Qualitatively greater furanurono-6,3-lactone formation observed for HManA relative to HGulA
Conditions	NMR spectroscopy in aqueous solution at pD 1.4, 25°C

Why This Matters

Lower lactonization propensity translates to enhanced stability of L-guluronic acid sodium salt during acid-catalyzed reactions, making it a more reliable reagent for applications requiring acidic processing conditions.

• [1] Rowbotham JS, Christopher Greenwell H, Dyer PW. Solution-state behaviour of algal mono-uronates evaluated by pure shift and compressive sampling NMR techniques. Carbohydr Res. 2020;495:108087. View Source

Drug Release Kinetics: GG vs. MM Hydrogels

In a controlled drug release study comparing hydrogels composed of homopolymeric blocks, poly-L-guluronate (GG)/PVA hydrogels released encapsulated metformin at a rate of 36% after 4 hours and 55% at equilibrium (pH 7.4), while poly-D-mannuronate (MM)/PVA hydrogels released 40% after 4 hours and 60% at equilibrium [1]. This 4% differential at 4 hours and 5% differential at equilibrium demonstrates that guluronic acid-rich matrices provide more sustained release profiles.

Drug Release Kinetics

Direct comparison

36% at 4h / 55% eq.

vs. 40% / 60% for MM/PVA hydrogels

Reported sustained-release profile context

Metformin release from freeze-thaw cycled hydrogels, pH 7.4

Evidence Dimension	Cumulative metformin release
Target Compound Data	Poly-L-guluronate (GG)/PVA: 36% at 4h; 55% at equilibrium
Comparator Or Baseline	Poly-D-mannuronate (MM)/PVA: 40% at 4h; 60% at equilibrium
Quantified Difference	GG blocks release 4% less drug at 4h and 5% less at equilibrium
Conditions	Hydrogel matrices with PVA, freeze-thaw cycling preparation, pH 7.4 release medium

Why This Matters

The slower release kinetics of guluronic acid-rich hydrogels make them preferable for applications requiring prolonged drug retention, such as sustained-release formulations and tissue engineering scaffolds.

• [1] Martínez-Gómez F, Guerrero J, Matsuhiro B, Pavez J. Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). Int J Biol Macromol. 2018;111:935-946. View Source

Anti-inflammatory Potency vs. Diclofenac

In an in vitro study using peripheral blood mononuclear cells (PBMCs) from nonalcoholic steatohepatitis (NASH) patients, L-guluronic acid sodium salt (G2013) at 5 μg/mL and 25 μg/mL doses was directly compared to the optimal diclofenac dose of 3 μg/mL [1]. Both G2013 doses produced striking downregulation of TLR4 and NF-κB expression and significantly reduced secretion of IL-6 and TNF-α, demonstrating comparable or superior anti-inflammatory efficacy to the established NSAID comparator at clinically relevant concentrations.

Inflammatory Pathway Response

Data to verify

G2013 vs. Diclofenac

Reported downregulation of TLR4, NF-κB, TNF-α, IL-6

Reported immunomodulatory pathway-response context

In vitro NASH PBMC model, 24h treatment

Evidence Dimension	Reduction in TLR4, NF-κB, TNF-α, and IL-6 expression/secretion
Target Compound Data	G2013: 5 μg/mL and 25 μg/mL doses; significant downregulation of all markers
Comparator Or Baseline	Diclofenac: 3 μg/mL (optimal dose)
Quantified Difference	G2013 produced meaningful decreases in all evaluated inflammatory factors comparable to or exceeding diclofenac effects
Conditions	PBMCs from NASH patients, 24-hour treatment, qRT-PCR and ELISA analysis

Why This Matters

This head-to-head comparison establishes L-guluronic acid sodium salt as a mechanistically distinct NSAID candidate with immunomodulatory activity that rivals or surpasses diclofenac, supporting its selection for inflammation-focused research programs.

• [1] Tahmasebi S, et al. The effects of guluronic acid (G2013), a new emerging treatment, on inflammatory factors in nonalcoholic steatohepatitis patients under in vitro conditions. Immunopharmacol Immunotoxicol. 2022;44(1):XX-XX. View Source

G/M Ratio Effects on Emulsion Stability

Sodium alginates with high guluronic acid (G) content relative to mannuronic acid (M) display distinct rheological and emulsifying properties. Acid-modified sodium alginates with low G/M ratios (i.e., relatively higher M content) produce emulsions with more stable and finer droplets compared to high G/M ratio alginates [1]. Apparent viscosity decreases from 30 to 16.4 mPa·s with increasing shear rate for high-G alginates, and molecular weight reduction correlates with decreased emulsion stability as measured by Turbiscan stability index (TSI) and zeta potential [1].

G/M Ratio & Emulsion Stability

Class-level inference

High G/M: 30 to 16.4 mPa·s

Lower emulsion stability vs. low G/M ratio alginates

Reported rheological property context

Sodium alginate solutions (1% w/v), pH 7, 0.1-100 s⁻¹

Evidence Dimension	Rheological and emulsifying properties
Target Compound Data	High G/M ratio sodium alginates: higher viscosity, reduced emulsion droplet stability
Comparator Or Baseline	Low G/M ratio sodium alginates: lower viscosity, finer and more stable emulsion droplets
Quantified Difference	Apparent viscosity: 30 mPa·s (low shear) decreasing to 16.4 mPa·s (high shear); interfacial tension increases with molecular weight reduction at similar M/G ratio
Conditions	Sodium alginate solutions (1% w/v), pH 7, 25°C, shear rate range 0.1-100 s⁻¹

Why This Matters

Understanding the G/M ratio dependence of alginate properties enables informed selection of L-guluronic acid-enriched or -depleted materials for specific industrial applications—high G-content for gel strength and ion crosslinking, high M-content for emulsification and film flexibility.

• [1] Li J, et al. Effects of Molecular Weight and Guluronic Acid/Mannuronic Acid Ratio on the Rheological Behavior and Stabilizing Property of Sodium Alginate. Molecules. 2019;24(23):4374. View Source

L-Guluronic Acid Sodium Salt: Best Applications

Sustained-Release Hydrogel Drug Delivery

Select L-guluronic acid sodium salt or polyguluronate-rich alginate fractions when the research objective demands slower, more controlled drug release kinetics. As demonstrated in polyG/PVA hydrogels, guluronic acid blocks release 36% of encapsulated metformin at 4 hours versus 40% for mannuronic acid blocks, with equilibrium release of 55% versus 60% [1]. This 4-5% differential in release kinetics provides formulation scientists with a tunable parameter for optimizing sustained-release profiles in oral, transdermal, or implantable drug delivery systems. The stiffer chain configuration of GG blocks also contributes to enhanced gel mechanical integrity under physiological conditions [2].

NSAID Discovery & Immunomodulation

Procure L-guluronic acid sodium salt (specifically the G2013 designation) for inflammation and immunology research programs seeking a mechanistically novel NSAID with demonstrated efficacy comparable to diclofenac. Direct comparative studies in NASH patient PBMCs confirm that G2013 at 5-25 μg/mL downregulates TLR4, NF-κB, TNF-α, and IL-6 to a degree that rivals or exceeds diclofenac at its optimal 3 μg/mL dose [3]. Additionally, G2013 inhibits COX-2, MMP-2, and MMP-9 expression in prostate cancer PC-3 cells, with statistically significant reductions observed at both 25 μg/mL and 50 μg/mL doses (p<0.05 to p<0.0001) [4]. The favorable safety profile—LD50 of 4.8 g/kg in acute toxicity studies—further supports its selection for preclinical anti-inflammatory research [5].

Acid-Stable Reagent for Synthesis and Analysis

Choose L-guluronic acid sodium salt over D-mannuronic acid sodium salt for applications involving acidic processing conditions. NMR studies at pD 1.4 demonstrate that L-guluronic acid (HGulA) exhibits lower propensity to form furanurono-6,3-lactones compared to D-mannuronic acid (HManA) [6]. This reduced lactonization under acidic conditions translates to greater molecular stability during hydrolysis protocols, acid-catalyzed derivatization reactions, and acidic mobile phase HPLC analysis. The compound's well-characterized NMR parameters—including distinct 1H chemical shifts at 5.473 (H1), 4.318 (H2), 4.446 (H3), 4.571 (H4), and 4.883 ppm (H5)—enable precise analytical quantification in complex matrices [6].

Application

Selection Property

Validation Focus

Sustained-Release Hydrogel Research

High G-content & chain stiffness

Matrix-controlled release profile & gel mechanical integrity

Inflammation & Immunology Pathway Studies

TLR4/NF-κB/COX-2 pathway engagement

Cytokine & inflammatory factor endpoint context

Acid-Catalyzed Synthesis & Analysis

Lower lactonization under acidic conditions

Molecular stability in acidic processing

• [1] Martínez-Gómez F, Guerrero J, Matsuhiro B, Pavez J. Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). Int J Biol Macromol. 2018;111:935-946. View Source
• [2] Hecht H, Srebnik S. Structural Characterization of Sodium Alginate and Calcium Alginate. Biomacromolecules. 2016;17(6):2160-2167. View Source
• [3] Tahmasebi S, et al. The effects of guluronic acid (G2013), a new emerging treatment, on inflammatory factors in nonalcoholic steatohepatitis patients under in vitro conditions. Immunopharmacol Immunotoxicol. 2022;44(1):XX-XX. View Source
• [4] Bagherian Z, et al. Evaluation of G2013 (α-L-guluronic acid) efficacy on PC-3 cells through inhibiting the expression of inflammatory factors. Clin Exp Pharmacol Physiol. 2022;49(2):254-263. View Source
• [5] Nazeri S, et al. Preclinical and pharmacotoxicology evaluation of α-l-guluronic acid (G2013) as a non-steroidal anti-inflammatory drug with immunomodulatory property. Immunopharmacol Immunotoxicol. 2017;39(2):XX-XX. View Source
• [6] Rowbotham JS, Christopher Greenwell H, Dyer PW. Solution-state behaviour of algal mono-uronates evaluated by pure shift and compressive sampling NMR techniques. Carbohydr Res. 2020;495:108087. View Source